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Executive Summary

Feudomycin A Hydrochloride (CAS: 79466-09-4 for free base; specific salt forms vary) is a
bioactive anthracycline antibiotic isolated from Streptomyces coeruleorubidus.[1][2][3]
Structurally distinct from its cogener Feudomycin B (Daunorubicin Impurity C) and the parent
compound Daunorubicin, Feudomycin A is characterized by a specific glycosidic linkage and
side-chain oxidation state (C27H31NO9).[1][2]

This guide provides a comprehensive technical analysis of Feudomycin A Hydrochloride,
focusing on its dual mechanism of action (DNA intercalation and Topoisomerase Il inhibition),
cytotoxicity profile, and rigorous experimental protocols for validation in drug discovery
workflows.[1]

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5]

Understanding the physicochemical constraints of Feudomycin A is critical for experimental
reproducibility. The hydrochloride salt form significantly enhances agueous solubility compared
to the free base, facilitating cell-based assays.[3]

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b13845333#bc-rfq
https://www.benchchem.com/product/b13845333/docs?utm_src=pdf-body#technical-guide-feudomycin-a-hydrochloride-biological-activity-experimental-profiling
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/SV8FPE7YP7
https://pubchem.ncbi.nlm.nih.gov/compound/Feudomycin-B
https://www.bocsci.com/product/feudomycin-b-cas-79438-97-4-348573.html
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/SV8FPE7YP7
https://pubchem.ncbi.nlm.nih.gov/compound/Feudomycin-B
https://www.benchchem.com/product/b13845333/docs?utm_src=pdf-body#technical-guide-feudomycin-a-hydrochloride-biological-activity-experimental-profiling
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/SV8FPE7YP7
https://www.bocsci.com/product/feudomycin-b-cas-79438-97-4-348573.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13845333?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Specification
Compound Name Feudomycin A Hydrochloride
Class Anthracycline Antibiotic / Polyketide
Source Streptomyces coeruleorubidus (Mutant strains)
Chemical Formula C27H31NO9[1][2][3] - HCI
Molecular Weight ~550.0 g/mol (Salt); 513.54 g/mol (Base)
N Soluble in DMSO (>10 mg/mL), Methanol;
Solubility
Water (moderate, pH dependent)

Appearance Red to orange amorphous powder

. Sensitive to light and alkaline pH.[1][2] Store at
Stability

-20°C desiccated.

Critical Handling Note: Anthracyclines adhere to glass and plastics. Use silanized glassware or

low-binding polypropylene consumables to prevent potency loss during serial dilutions.[1][2][3]

Mechanism of Action (MOA)[1][2][6]

Feudomycin A shares the core pharmacophore of the anthracycline class but exhibits distinct
binding kinetics due to its specific aglycone structure.

Primary Mechanism: Topoisomerase Il Poisoning

Feudomycin A acts as a Topoisomerase Il poison. It stabilizes the transient DNA-
Topoisomerase |l cleavable complex, preventing the religation of double-stranded DNA breaks.
[1][2][3] This leads to the accumulation of DNA damage, triggering cell cycle arrest at G2/M and
subsequent apoptosis.
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Secondary Mechanism: DNA Intercalation

The planar anthraquinone ring system intercalates between DNA base pairs. This physical
insertion distorts the DNA helix, inhibiting DNA polymerase progression and RNA transcription.

Tertiary Mechanism: ROS Generation

The quinone moiety can undergo one-electron reduction to a semiquinone radical, generating
Reactive Oxygen Species (ROS) that cause lipid peroxidation and membrane damage.[1][2]

MOA Visualization
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Figure 1: Multi-modal mechanism of action of Feudomycin A, illustrating nuclear targets
(DNA/Topo Il) and cytoplasmic redox cycling.[1][2][3]
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Biological Activity Profile
Cytotoxicity & Antitumor Activity

Feudomycin A demonstrates potent cytotoxicity against murine and human tumor cell lines. It is
particularly effective against hematological malignancies (leukemias) due to the high
proliferative rate and Topoisomerase |l expression in these cells.[1]

o Comparative Potency: Generally comparable to Daunorubicin, though specific potency
varies by cell line due to differences in cellular uptake and efflux susceptibility (P-gp
substrate status).[1][2][3]

e Target Cells: L1210 (Murine leukemia), P388 (Leukemia), MCF-7 (Breast cancer).[1][2][3]

Antimicrobial Spectrum

Like many anthracyclines, Feudomycin A exhibits antibacterial activity, primarily against Gram-
positive organisms (Staphylococcus aureus, Bacillus subtilis).[1][2][3] Its use as an antibiotic is
limited by its high eukaryotic toxicity, but this activity is relevant for biosynthetic gene cluster
profiling.

Experimental Protocols
Protocol A: Preparation of Stock Solutions

Objective: Create stable, accurate stock solutions for biological assays.
¢ Weighing: Weigh Feudomycin A HCI powder in a static-free environment.

e Solvent: Dissolve in 100% DMSO to a concentration of 10 mM. Vortex for 1 minute to ensure
complete solubilization.

o Note: Avoid aqueous buffers for the initial stock to prevent hydrolysis.

o Storage: Aliquot into amber microcentrifuge tubes (avoid repeated freeze-thaw cycles). Store
at -20°C (stable for 1 month) or -80°C (stable for 6 months).

Protocol B: In Vitro Cytotoxicity Assay (MTT)
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Objective: Determine the 1IC50 of Feudomycin A in leukemia cells (e.g., HL-60 or L1210).[1][2]
Materials:

e HL-60 cells in RPMI-1640 + 10% FBS.

e MTT Reagent (5 mg/mL in PBS).[1][2]

e 96-well clear bottom plates.[1][2][3]

Workflow:

e Seeding: Seed cells at 1 x 10% cells/well in 90 uL media. Incubate for 24h at 37°C/5% COa.

o Treatment: Prepare 10x serial dilutions of Feudomycin A in media (Range: 1 nM to 10 uM).
Add 10 pL to wells.

o Control: DMSO vehicle control (<0.5% final concentration).[1][2]
o Positive Control: Doxorubicin (1 pM).[1][2][4]
 Incubation: Incubate for 48 or 72 hours.

e Readout: Add 10 pL MTT reagent. Incubate 4 hours. Solubilize formazan crystals with 100
uL acidified isopropanol or SDS-HCI.

e Analysis: Measure absorbance at 570 nm. Calculate IC50 using non-linear regression
(Sigmoidal dose-response).

Protocol C: DNA Binding/Intercalation Assay
Objective: Confirm the physical interaction between Feudomycin A and DNA.

Workflow:

o Preparation: Prepare Calf Thymus DNA (CT-DNA) solution (50 uM bp) in Tris-HCI buffer (pH
7.4).[1][2][3]
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« Titration: Maintain constant Feudomycin A concentration (e.g., 10 uM) and titrate with
increasing concentrations of CT-DNA (0 - 100 uM).[1][2][3]

e Spectroscopy: Measure UV-Vis absorption spectra (200-600 nm).

e Result Interpretation: Look for hypochromicity (decrease in absorbance) and bathochromic
shift (red shift) of the absorption maximum (~480 nm), which indicates intercalation into the
DNA stack.[1]

Biosynthetic Context & Visualization

Feudomycin A is a product of the Type Il Polyketide Synthase (PKS) pathway in Streptomyces.
It diverges from the Daunorubicin pathway, often accumulating in specific blocked mutants.
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Figure 2: Biosynthetic relationship between Feudomycin A and the canonical Daunorubicin
pathway in Streptomyces coeruleorubidus.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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